2-{[4-allyl-5-(3-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(3-fluorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H16FN5OS2/c1-3-7-23-15(12-5-4-6-13(18)8-12)21-22-17(23)26-10-14(24)20-16-19-11(2)9-25-16/h3-6,8-9H,1,7,10H2,2H3,(H,19,20,24)
• InChI Key: ZREONXQOSUEQFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC(=CC=C3)F
• Molecular Formula: C17H16FN5OS2
• Molecular Weight: 389.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-{[4-allyl-5-(3-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methyl-1,3-thiazol-2-yl)acetamide" often involves multi-step reactions, starting from basic building blocks to more complex structures. For example, the synthesis of N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives was achieved, showcasing the methodological approach to synthesizing similar compounds through reactions established by MS, IR, CHN, and 1H NMR spectral data (Huicheng Wang et al., 2010).

Molecular Structure Analysis

The analysis of molecular structures is crucial for understanding the interaction of these compounds with biological targets. For instance, the structural characterization of isostructural compounds with similar moieties has been conducted through single-crystal diffraction, revealing planar structures with perpendicular orientations of certain phenyl groups (B. Kariuki et al., 2021).

Chemical Reactions and Properties

The chemical reactions involving compounds of this class often include the formation of thiosemicarbazides and their cyclization to produce various derivatives, indicating a versatile reactivity profile that can be tailored for specific activities. These reactions provide insights into the compound's reactivity and potential functional group modifications (G. Turan-Zitouni et al., 2005).

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structure, are essential for determining the compound's suitability for further development into drug-like molecules. For example, "2-Chloro-N-(4-phenyl-1,3-thiazol-2-yl)acetamide" crystallizes with two independent molecules in the asymmetric unit, providing valuable information on its solid-state properties (K. Saravanan et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, pKa values, and stability, are crucial for understanding how these molecules interact within biological systems and their potential as therapeutic agents. The determination of pKa values, for instance, helps in predicting the compound's behavior in different pH environments, which is vital for drug design (M. Duran & M. Canbaz, 2013).